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Compound of Interest

Compound Name: 4/'-BROMOACETOPHENONE-D7
CAS No.: 1219805-88-5
Cat. No.: B580897

Get Quote

. J

-Halo Ketone (Lachrymator / Isotope Enriched)

Part 1: Executive Safety Summary

Immediate Action Required: This compound is a potent lachrymator (tear gas agent) and a
high-value deuterated standard.[1][2] Handling requires a balance of rigorous respiratory
protection to prevent incapacitation and strict moisture exclusion to preserve isotopic purity.[1]

[2]
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Parameter

Critical Specification

Primary Hazard

Lachrymator (Severe eye/respiratory irritation),
Skin Corrosive.[1][2][3]

Isotopic Risk

H-D Exchange: Moisture will cause deuterium

loss at the

-carbon position.[1][2]

Engineering Control

Mandatory Fume Hood (Certified face velocity
>100 fpm).[1][2]

Hand Protection

Double Gloving Required. Inner: Laminate
(Silver Shield®); Outer: Nitrile.[1][2]

Eye Protection

Chemical Splash Goggles (Safety glasses are

insufficient against vapors).[1][2]

Part 2: Physicochemical Hazard Profile (The "Why")

To handle 4'-Bromoacetophenone-d7 safely, one must understand the dual nature of its risk:

Biological Toxicity and Chemical Instability.[1]

The Lachrymator Mechanism

4'-Bromoacetophenone is an

-halo ketone.[1][2] Unlike simple irritants, it functions as a potent alkylating agent.[1][2]

e Mechanism: The carbon adjacent to the carbonyl group (holding the bromine) is highly

electrophilic.[1] Upon contact with mucous membranes (eyes/lungs), it alkylates the TRPA1

ion channels on sensory nerve endings.[1]

o Consequence: This triggers an immediate, overwhelming pain response and lacrimation

(tearing) designed to incapacitate the user.[1] Standard safety glasses allow vapors to

bypass the lens and reach the eye; therefore, sealed goggles are non-negotiable.

Isotopic Integrity (The "d7" Factor)

© 2026 BenchChem. All rights reserved.

2/10 Tech Support


http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL04151&PLANT=d__ALF
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The "d7" designation indicates that all seven hydrogen atoms (4 on the ring, 3 on the methyl
group) have been replaced with deuterium.

e The Risk: The deuterium atoms on the methyl group (

-position) are acidic (pKa ~19).[1][2] In the presence of ambient moisture (

) and trace acid/base catalysis, these Deuterium atoms will exchange with Hydrogen from
the air.

o Operational Impact: Handling must occur in a desiccated environment (glovebox or Schlenk
line) to prevent the compound from degrading into a partially deuterated ("d6" or "d5")
mixture, rendering it useless for quantitative NMR or Mass Spectrometry standards.[1]

Part 3: PPE Selection Framework

The following matrix synthesizes barrier performance data for ketones and organic halides.

PPE Selection Table
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Protection Zone

Recommended Gear

Technical Justification

Respiratory

Fume Hood (Primary)
Contingency: Full-Face
Respirator with OV/P100
Cartridges.[1][2]

Lachrymators bypass half-
mask respirators via the eyes.
[1][2] A full facepiece is
required if hood containment is
breached.[1][2]

Hand (Inner)

Laminate Film (e.qg., Silver

Ketones degrade nitrile;
organic halides permeate

rubber.[1][2] Laminates offer

Shield® / 4H®) i )
>480 min breakthrough time.
[1](2]
Provides dexterity and
mechanical protection for the
Hand (Outer) Nitrile (5-8 mil) inner laminate glove.[1][2]

Change immediately upon
splash.[1][2]

Unvented/Indirect Vent

Prevents vapor diffusion to the

cornea.[1][2] Face shield

Eye/Face »
Goggles recommended for quantities
>59.[1]2]
Synthetic fabrics can melt into
Bod Lab Coat (Cotton/Poly) + skin if a reaction exotherms; an
oay

Chemical Apron

apron prevents soak-through

of the alkylating agent.[1][2]

Visualization: Hierarchy of Controls

The following diagram illustrates the decision logic for safety barriers, prioritizing engineering

controls over PPE.
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Lab Coat
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Figure 1: Hierarchy of Controls. Note that PPE is the last line of defense; containment
(Engineering) is primary.

Part 4: Operational Workflow
Protocol A: Weighing & Transfer (Critical Step)

Deuterated solids are often fine, crystalline powders that are susceptible to static charge,
increasing the risk of aerosolization.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b580897/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-4-bromoacetophenone-d7-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Preparation: Place the balance inside the fume hood.[1][2] If the balance cannot be moved,
use a ductless hood or powder containment enclosure.[1]

» Static Control: Use an ionizing bar or anti-static gun on the spatula and weighing boat.[1][2]
o Transfer:

o Do not use metal spatulas if the compound is potentially corrosive or if trace metal
analysis is required.[1][2] Use PTFE-coated tools.[1][2]

o Keep the receiving vessel (e.g., volumetric flask) closed until the moment of transfer.

o Decontamination: Immediately wipe the balance area with a tissue dampened in Ethanol,
then dispose of the tissue in a sealed solid waste container.[1][2]

Protocol B: Solubilization
e Solvent Choice: Use anhydrous deuterated solvents (e.g.,
, DMSO-
) from ampoules to prevent moisture introduction.[1][2]
e Vessel: Use septa-sealed vials. Inject solvent via syringe to minimize atmospheric exposure.

[1][2]

Part 5: Emergency Response & Disposal[2]
Spill Response Workflow

In the event of a spill outside the fume hood, immediate evacuation is often safer than
attempted cleanup due to the lachrymatory effects.
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Figure 2: Decision logic for spill response. Evacuation is mandatory for uncontained
lachrymator spills.

Decontamination Chemistry

Do not simply wipe with water.[1][2] To chemically neutralize the alkylating potential:
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» Neutralizing Solution: A solution of 10% Sodium Carbonate (

) and 5% Sodium Sulfide (
) in water can help degrade
-halo ketones by nucleophilic attack, though this may generate odorous byproducts.[1][2]

» Standard Cleanup: For small spills, absorb onto vermiculite/pads, place in a jar, and seal
immediately.[1]

Disposal[2][4]
» Classification: Halogenated Organic Waste.[1][2]
e Segregation: Do not mix with strong oxidizers or acids.[1][2][4]

o Labeling: Clearly mark the waste tag with "LACHRYMATOR" to warn waste handling
personnel.

References

o National Institute for Occupational Safety and Health (NIOSH).NIOSH Pocket Guide to
Chemical Hazards: Lachrymators.[1][2] Centers for Disease Control and Prevention.[1][2]
[Link][1]

o PubChem.4-Bromoacetophenone Compound Summary (CID 7460).[1][2] National Library of
Medicine.[1][2] [Link][1]

e Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 4'-
Bromoacetophenone-d7[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580897/docs#personal-protective-equipment-
handling-guide-4-bromoacetophenone-d7-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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